![molecular formula C15H24N2O B5720117 1-(2-ethoxybenzyl)-4-ethylpiperazine](/img/structure/B5720117.png)
1-(2-ethoxybenzyl)-4-ethylpiperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-ethoxybenzyl)-4-ethylpiperazine, also known as EEBE, is a chemical compound that has been widely studied for its potential use in scientific research. EEBE is a piperazine derivative, which means that it contains a piperazine ring in its chemical structure. The compound has been found to have a variety of biochemical and physiological effects, which make it a valuable tool for researchers in various fields.
Mechanism of Action
The exact mechanism of action of 1-(2-ethoxybenzyl)-4-ethylpiperazine is not fully understood, but it is believed to act as a partial agonist at the dopamine D2 receptor. This means that it binds to the receptor and activates it to a certain degree, but not as strongly as a full agonist would. The compound has also been found to have some affinity for the serotonin 5-HT1A receptor.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects, including an increase in dopamine and serotonin release in certain brain regions. The compound has also been found to increase locomotor activity in animals, which suggests that it may have stimulant-like effects. Additionally, this compound has been found to have analgesic properties, which means that it may be useful in the treatment of pain.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(2-ethoxybenzyl)-4-ethylpiperazine in lab experiments is that it is relatively easy to synthesize and has been well-studied in the scientific literature. This means that researchers have a good understanding of its properties and potential uses. However, one limitation of using this compound is that it has not been extensively tested in humans, which means that its safety and efficacy in humans is not well-established.
Future Directions
There are many potential future directions for research involving 1-(2-ethoxybenzyl)-4-ethylpiperazine. One area of interest is the compound's potential use in the treatment of drug addiction, as it has been found to interact with the same neurotransmitter systems that are involved in addiction. Additionally, further research is needed to fully understand the compound's mechanism of action and potential therapeutic uses.
Synthesis Methods
The synthesis of 1-(2-ethoxybenzyl)-4-ethylpiperazine can be achieved through a multi-step process that involves the reaction of various chemicals. One common method involves the reaction of 1-benzylpiperazine with ethyl iodide to form 1-(2-iodobenzyl)piperazine. This compound is then reacted with sodium ethoxide and ethyl bromide to form this compound.
Scientific Research Applications
1-(2-ethoxybenzyl)-4-ethylpiperazine has been used in a variety of scientific research applications, including studies of the central nervous system, drug addiction, and pain management. The compound has been found to interact with various neurotransmitter systems, including the dopamine and serotonin systems, which are involved in regulating mood, motivation, and reward.
properties
IUPAC Name |
1-[(2-ethoxyphenyl)methyl]-4-ethylpiperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24N2O/c1-3-16-9-11-17(12-10-16)13-14-7-5-6-8-15(14)18-4-2/h5-8H,3-4,9-13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MAFBWDROKBBPIQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)CC2=CC=CC=C2OCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.